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Compound of Interest

Compound Name: 3-Bromo-5-iodophenol

Cat. No.: B155156 Get Quote

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 3-
bromo-5-iodophenol.[1][2] It is a disubstituted phenol with bromine and iodine atoms at the

meta positions relative to the hydroxyl group.

Molecular Structure and Identifiers
Molecular Formula: C₆H₄BrIO[3]

Molecular Weight: 298.90 g/mol [1][3]

CAS Number: 570391-20-7[3][4][5][6][7]

InChI Key: IQYQJLWQIUGDTI-UHFFFAOYSA-N[1][2][4]

Canonical SMILES: C1=C(C=C(C=C1Br)I)O[1]

Diagram 1: Chemical Structure of 3-Bromo-5-iodophenol

A 2D representation of the molecular structure of 3-Bromo-5-iodophenol.
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Property Value Source

Physical Form Solid [4]

Melting Point 82.5 °C [8]

Boiling Point 324.2 ± 32.0 °C (Predicted) [8]

Density 2.369 ± 0.06 g/cm³ (Predicted) [8]

Purity Typically ≥97% [4]

Synthesis of 3-Bromo-5-iodophenol
A common laboratory-scale synthesis of 3-Bromo-5-iodophenol involves the demethylation of

1-bromo-3-iodo-5-methoxybenzene.[8] This reaction is typically carried out using a strong acid,

such as a solution of hydrogen bromide in acetic acid. The addition of a phase-transfer catalyst

like tetrabutylammonium bromide can facilitate the reaction.[8]

Reaction Scheme
Diagram 2: Synthesis of 3-Bromo-5-iodophenol

1-Bromo-3-iodo-5-methoxybenzene

3-Bromo-5-iodophenol

Reflux, 2 days

33% HBr in Acetic Acid
Tetrabutylammonium Bromide

Click to download full resolution via product page

A simplified reaction scheme for the synthesis of 3-Bromo-5-iodophenol.

Detailed Experimental Protocol
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The following protocol is a representative procedure for the synthesis of 3-Bromo-5-
iodophenol:

Reaction Setup: Suspend 1-bromo-3-iodo-5-methoxybenzene (e.g., 6.29 g, 20.1 mmol) in a

33% solution of hydrogen bromide in acetic acid (150 mL).[8]

Catalyst Addition: Add tetrabutylammonium bromide (0.5 g, 1.55 mmol) to the mixture.[8]

Reflux: Heat the mixture to reflux with vigorous stirring and maintain the reaction for 48

hours.[8]

Work-up: After cooling to room temperature, extract the mixture with dichloromethane (3 x

100 mL).[8]

Washing and Drying: Combine the organic layers, wash with water (50 mL), and dry over

anhydrous magnesium sulfate.[8]

Purification: Concentrate the solution under reduced pressure and purify the crude product

by flash chromatography on silica gel (eluent: ethyl acetate/heptane 1:9) to yield 3-bromo-5-
iodophenol as a light brown solid.[8]

Applications in Drug Discovery and Development
Halogenated phenols are valuable building blocks in medicinal chemistry due to their ability to

form various chemical bonds and participate in diverse reactions. 3-Bromo-5-iodophenol, in
particular, serves as a crucial reactant in the synthesis of complex bioactive molecules.

Synthesis of Potent Antimitotic Agents
A significant application of 3-Bromo-5-iodophenol is its use in the preparation of N-[3-(1H-

Indol-4-yl)-5-(2-methoxyisonicotinoyl)phenyl]methanesulfonamide (LP-261), which has been

identified as a potent antimitotic agent.[8] Antimitotic agents are a class of drugs that inhibit cell

division, or mitosis, and are widely used in cancer therapy.

The synthesis of such complex molecules often involves multi-step reaction sequences where

the specific placement of the bromo and iodo substituents on the phenol ring allows for

selective and directed chemical transformations.
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Safety, Handling, and Storage
As with any chemical reagent, proper safety precautions must be observed when handling 3-
Bromo-5-iodophenol.

Hazard Identification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Bromo-5-iodophenol is classified with the following hazards:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H318: Causes serious eye damage[1]

H335: May cause respiratory irritation[1]

The signal word for this compound is "Danger".[1]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[9]

Ventilation: Use only outdoors or in a well-ventilated area.[9]

Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke when using this product.[9]

Storage
Store in a well-ventilated place and keep the container tightly closed.[9]

For long-term stability, it is recommended to keep the compound in a dark place, sealed in a

dry environment at room temperature.[4][5]

Conclusion
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3-Bromo-5-iodophenol is a versatile and important reagent in organic synthesis, particularly

within the field of drug discovery. Its unique substitution pattern provides a platform for the

construction of complex molecular architectures with significant biological activity. A thorough

understanding of its properties, synthesis, and safe handling is essential for researchers and

scientists working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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